molecular formula C18H21N5O4S B2975368 1-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one CAS No. 2034534-72-8

1-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one

Cat. No.: B2975368
CAS No.: 2034534-72-8
M. Wt: 403.46
InChI Key: OKYHTNKHEKPUBK-UHFFFAOYSA-N
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Description

1-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one is a useful research compound. Its molecular formula is C18H21N5O4S and its molecular weight is 403.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Heterocyclic Chemistry

Research in heterocyclic chemistry highlights the significance of compounds like 1-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-3-(methylsulfonyl)imidazolidin-2-one in the synthesis and application of heterocyclic compounds. The development of efficient synthesis methods for imidazopyridines and their derivatives demonstrates the compound's relevance in medicinal chemistry due to their wide range of biological activities, including antifungal, antioxidant, and potential therapeutic applications. Notably, studies have explored various synthetic strategies to enhance the yields and properties of these heterocycles, emphasizing green chemistry approaches and novel catalytic methods to improve environmental sustainability and efficiency (Hou et al., 2004; Taslimi et al., 2017).

Biological and Pharmacological Activities

The exploration of the biological and pharmacological properties of imidazopyridine derivatives, including those structurally related to this compound, has led to the identification of compounds with significant anti-inflammatory, analgesic, and antitumor activities. These studies contribute to the understanding of how structural modifications can impact the biological efficacy and selectivity of heterocyclic compounds. The development of novel derivatives offers potential pathways for the creation of new therapeutic agents with enhanced activity and reduced toxicity (Farag et al., 2012; Küçükgüzel et al., 2013).

Advanced Material Applications

The chemical versatility of compounds like this compound extends beyond biological applications, impacting the development of advanced materials. Research into the synthesis and functionalization of heterocyclic compounds has implications for the creation of novel materials with specific properties, such as enhanced stability or unique electronic characteristics, suitable for a range of industrial applications. This area of study underscores the importance of heterocyclic chemistry in the broader scientific and technological landscape (Hussein et al., 2016).

Properties

IUPAC Name

1-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinoline-2-carbonyl]-3-methylsulfonylimidazolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N5O4S/c1-20-10-14(9-19-20)16-12-21(11-13-5-3-4-6-15(13)16)17(24)22-7-8-23(18(22)25)28(2,26)27/h3-6,9-10,16H,7-8,11-12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKYHTNKHEKPUBK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)N4CCN(C4=O)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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